Cas no 1797335-72-8 ([3-(3-Methoxyphenyl)-1-methyl-1H-pyrazol-5-yl][3-(2-thiazolyloxy)-1-azetidinyl]methanone)

• Product Name: [3-(3-Methoxyphenyl)-1-methyl-1H-pyrazol-5-yl][3-(2-thiazolyloxy)-1-azetidinyl]methanone
• CAS No: 1797335-72-8
• MF: C₁₈H₁₈N₄O₃S
• MW: 370.425522327423
• CID: 5371465
• Update Time: 2025-05-24

[3-(3-Methoxyphenyl)-1-methyl-1H-pyrazol-5-yl][3-(2-thiazolyloxy)-1-azetidinyl]methanone Chemical and Physical Properties

Names and Identifiers

• [3-(3-Methoxyphenyl)-1-methyl-1H-pyrazol-5-yl][3-(2-thiazolyloxy)-1-azetidinyl]methanone

• Inchi： 1S/C18H18N4O3S/c1-21-16(9-15(20-21)12-4-3-5-13(8-12)24-2)17(23)22-10-14(11-22)25-18-19-6-7-26-18/h3-9,14H,10-11H2,1-2H3
• InChI Key： YCPNOPNKKALYKO-UHFFFAOYSA-N
• SMILES： C(C1N(C)N=C(C2=CC=CC(OC)=C2)C=1)(N1CC(OC2=NC=CS2)C1)=O

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 592.5±60.0 °C(Predicted)
• pka: 2.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on [3-(3-Methoxyphenyl)-1-methyl-1H-pyrazol-5-yl][3-(2-thiazolyloxy)-1-azetidinyl]methanone

Introduction to [3-(3-Methoxyphenyl)-1-methyl-1H-pyrazol-5-yl][3-(2-thiazolyloxy)-1-azetidinyl]methanone (CAS No. 1797335-72-8)

[3-(3-Methoxyphenyl)-1-methyl-1H-pyrazol-5-yl][3-(2-thiazolyloxy)-1-azetidinyl]methanone is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number [1797335-72-8], belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and development.

The molecular structure of [3-(3-Methoxyphenyl)-1-methyl-1H-pyrazol-5-yl][3-(2-thiazolyloxy)-1-azetidinyl]methanone consists of two distinct pharmacophoric regions: a pyrazole moiety and an azetidine ring system, both of which are connected through a methanone bridge. The presence of these heterocyclic rings suggests that the compound may interact with biological targets in multiple ways, making it a candidate for multitarget drug design.

The pyrazole component is known for its broad spectrum of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. In particular, substituted pyrazoles have been extensively studied for their potential to modulate enzyme activity and receptor binding. The 3-methoxyphenyl group attached to the pyrazole ring further enhances the compound's lipophilicity and solubility, which are critical factors for oral bioavailability and membrane permeability.

On the other hand, the azetidine ring system introduces additional complexity to the molecule. Azetidines have been explored for their ability to inhibit various enzymes and receptors, making them valuable scaffolds in medicinal chemistry. The 2-thiazolyloxy substituent on the azetidine ring adds another layer of biological potential, as thiophene derivatives are known for their diverse pharmacological effects, including anti-inflammatory, analgesic, and antiviral activities.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of [3-(3-Methoxyphenyl)-1-methyl-1H-pyrazol-5-yl][3-(2-thiazolyloxy)-1-azetidinyl]methanone to various biological targets. These studies suggest that the compound may exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases, which are implicated in numerous diseases. Additionally, the structural features of this molecule make it a potential candidate for developing novel therapeutics targeting neurological disorders.

In vitro studies have begun to uncover the pharmacological profile of [3-(3-Methoxyphenyl)-1-methyl-1H-pyrazol-5-yl][3-(2-thiazolyloxy)-1-azetidinyl]methanone. Initial experiments indicate that the compound demonstrates moderate affinity for certain protein targets, suggesting its potential as a lead compound for further optimization. The dual functionality provided by the pyrazole and azetidine moieties allows for selective interaction with biological pathways, which is a desirable trait in modern drug design.

The synthesis of [3-(3-Methoxyphenyl)-1-methyl-1H-pyrazol-5-yl][3-(2-thiazolyloxy)-1-azetidinyl]methanone involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex core structure efficiently. The use of these methodologies ensures high yield and purity, which are essential for subsequent biological evaluation.

As research continues to evolve, [3-(3-Methoxyphenyl)-1-methyl-1H-pyrazol-5-yl][3-(2-thiazolyloxy)-1-azetidinyl]methanone is poised to play a significant role in the development of novel pharmaceuticals. Its unique structural features and promising biological activities make it an attractive candidate for further investigation in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in elucidating its full therapeutic potential and translating these findings into clinical applications.

The future directions of research on this compound may include exploring its mechanism of action at a molecular level, identifying new therapeutic indications, and optimizing its pharmacokinetic properties through structure-based drug design. Additionally, preclinical studies will be necessary to assess its safety profile and efficacy before moving into human trials. The insights gained from these studies will contribute valuable data to the broader field of medicinal chemistry.